Ethyl 2-(pivaloyloxymethyl)thiazole-4-carboxylate

• CAS No.: 1197023-27-0
• Molecular Formula: C12H17NO4S
• Molecular Weight: 271.33 g/mol
• IUPAC Name: ethyl 2-(2,2-dimethylpropanoyloxymethyl)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C12H17NO4S/c1-5-16-10(14)8-7-18-9(13-8)6-17-11(15)12(2,3)4/h7H,5-6H2,1-4H3
• InChI Key: BNGXXEQPKUFWFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)COC(=O)C(C)(C)C

Description

Ethyl 2-(pivaloyloxymethyl)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-2-thioxoethyl pivalate (3.0 g, 17.12 mmol) and 3-bromo-2-oxopropanoic acid (3.14 g, 18.83 mmol) were dissolved in EtOH (20 mL), 4 Å molecular sieves added and the reaction mixture heated at reflux for 20 h then cooled to RT, filtered, washed with EtOH and evaporated in vacuo. The residual semi solid was treated with 50% EtOAc/DCM and the resulting light brown solid filtered off. The filtrate was evaporated in vacuo and the residue purified by chromatography on silica with 20% EtOAc/isohexane as eluent to afford the sub-title compound as a pale yellow oil. Yield: 2.47 g